hemoglobin Zengcheng

Specification

• CAS No.: 134011-48-6
• Molecular Formula: C7H11N3O
• Molecular Weight: 0

Introduction

Molecular Structure and Biochemical Properties

Characteristic	Hemoglobin Zengcheng	Hemoglobin Variants with Functional Changes	Hemoglobin Variants with Structural Instability
Mutation Location	β114(G16)Leu→Met	Often at heme contacts or subunit interfaces	Frequently in helical regions or hydrophobic cores
Structural Impact	Internally located, minimal impact	May affect oxygen binding affinity	Can disrupt helical structure
Functional Consequence	Not expected to alter properties	May cause altered oxygen affinity	Often results in hemolytic anemia
Clinical Presentation	Likely asymptomatic	Variable (e.g., erythrocytosis, cyanosis)	Typically hemolytic anemia

Detection and Laboratory Identification

Analytical Techniques

Hemoglobin Zengcheng was detected and characterized through advanced chromatographic techniques. Specifically, High-Performance Liquid Chromatography (HPLC) methodologies played a crucial role in the identification process. The variant was identified during screening procedures that included:

• Ion Exchange HPLC

• Reversed Phase HPLC

• Isoelectric Focusing (IEF)

These complementary analytical approaches allow for comprehensive hemoglobin variant detection, with HPLC offering particular advantages in separating and identifying structurally similar hemoglobin molecules.

Diagnostic Considerations

The identification of Hemoglobin Zengcheng demonstrates the importance of comprehensive hemoglobinopathy screening programs, particularly in populations with high prevalence of hemoglobin variants. For rare variants like Hemoglobin Zengcheng, definitive identification requires both protein analysis and potentially DNA sequencing to confirm the precise mutation.

Epidemiological Profile

Ethnic Distribution

Hemoglobin Zengcheng was initially observed in a Chinese newborn, suggesting a potential association with Chinese ethnicity. This aligns with the general pattern observed in hemoglobin variants, which often show distinct ethnic distributions. For instance, the Chuang ethnic group in China has been documented to have a high prevalence of hemoglobinopathies, with the frequency of α-thalassemia and β-thalassemia carriers at 26.9% and 19.9%, respectively.

Geographic Considerations

The distribution of hemoglobin variants often reflects historical population movements and selective pressures. While specific prevalence data for Hemoglobin Zengcheng is limited in the available research, the identification in a Chinese subject suggests it may be more prevalent in East Asian populations. This is consistent with observations that hemoglobin distributions differ significantly among ethnic groups due to factors including geographic conditions, genetic background, and environmental adaptations.

Clinical Significance

Comparative Clinical Context

The clinical significance of hemoglobin variants varies dramatically based on the specific mutation and its effect on protein function. While some variants like Hemoglobin S cause severe clinical manifestations, others remain functionally equivalent to normal hemoglobin. The available research indicates Hemoglobin Zengcheng belongs to the latter category.

For context, different ethnic groups in China show significant variation in hemoglobin levels and anemia prevalence. For example, research has documented mean hemoglobin concentrations ranging from 126.8 g/L in the Chuang population to 138.5 g/L in the Tibetan population. These variations result from complex interactions of genetic factors, including the presence of hemoglobinopathies, alongside environmental and nutritional influences.

Research Methods in Hemoglobin Variant Identification

Protein-Based Analysis

The identification of Hemoglobin Zengcheng exemplifies the methodological approach to hemoglobin variant characterization. The research methodology involved:

• Initial detection through routine screening

• Isolation of the abnormal hemoglobin fraction

• Structural characterization through advanced chromatographic techniques

• Analysis of tryptic peptides to pinpoint the specific amino acid substitution

Advances in Detection Technology

The discovery of Hemoglobin Zengcheng reflects broader technological advances in hemoglobinopathy research. While earlier detection methods primarily relied on electrophoretic mobility, modern approaches incorporate multiple complementary techniques that provide higher resolution and specificity. These methodological improvements have enabled the identification of increasingly subtle hemoglobin variants that might have been missed by older techniques.

Comparative Analysis with Other Beta Chain Variants

Clinical Spectrum

The clinical implications of beta chain variants span a wide spectrum:

• Functionally silent variants (likely including Hemoglobin Zengcheng)

• Variants with altered oxygen affinity

• Unstable variants causing hemolytic anemia

• Variants with altered electrophoretic mobility but normal function

The positioning of Hemoglobin Zengcheng in this spectrum provides valuable insights into structure-function relationships in hemoglobin molecules.

Future Research Directions

Population Screening Needs

Further epidemiological studies are needed to determine the prevalence of Hemoglobin Zengcheng across different populations. While initially identified in a Chinese subject, its presence in other East Asian or global populations remains to be investigated. Modern high-throughput screening methods could facilitate such population-level analyses.

Functional Studies

Although structural analysis suggests Hemoglobin Zengcheng likely maintains normal function, detailed biochemical studies examining oxygen binding properties, stability, and other functional parameters would provide definitive confirmation. Such studies could further elucidate the relationship between hemoglobin structure and function.